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Compound of Interest

Compound Name: C.I. Acid yellow 200

Cat. No.: B12364771 Get Quote

Technical Guide: C.I. Acid Yellow 200
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of C.I. Acid
Yellow 200, alongside detailed experimental protocols relevant to its application and study.

Chemical and Physical Properties
C.I. Acid Yellow 200 is a single azo class acid dye.[1] Its fundamental properties are

summarized in the table below.

Property Value

C.I. Name Acid Yellow 200

C.I. Number 18930

CAS Registry Number 6359-95-1

Molecular Formula C₂₀H₁₃ClN₄Na₂O₇S₂[1]

Molecular Weight 566.9 g/mol [1]

Class Single Azo

Application Primarily used for wool dyeing.[1]
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Experimental Protocols
While specific experimental protocols for C.I. Acid Yellow 200 are not extensively detailed in

publicly available literature, the following sections provide generalized methodologies for

working with acid dyes based on established procedures for similar compounds. These

protocols are intended to serve as a starting point for experimental design.

This protocol outlines a typical batch adsorption experiment to evaluate the removal of an acid

dye from water using an adsorbent material.

Objective: To determine the adsorption capacity of a selected adsorbent for an acid yellow dye.

Materials and Equipment:

C.I. Acid Yellow dye

Adsorbent material (e.g., activated carbon, biochar, bentonite)

Erlenmeyer flasks (250 mL or 300 mL)

Rotary incubator shaker

pH meter

UV-Vis Spectrophotometer

0.1 M HCl and 0.1 M NaOH for pH adjustment

Methodology:

Preparation of Dye Stock Solution: Prepare a stock solution of the acid yellow dye of a

known concentration (e.g., 100 ppm) in deionized water.

Batch Adsorption Experiments:

In a series of Erlenmeyer flasks, add a fixed volume of the dye solution (e.g., 100 mL).

Adjust the initial pH of the solutions to desired values using 0.1 M HCl or 0.1 M NaOH.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12364771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a pre-weighed amount of the adsorbent to each flask.

Place the flasks on a rotary shaker and agitate at a constant speed (e.g., 200 rpm) at a

controlled temperature for a specified contact time.

Analysis:

After the desired contact time, withdraw samples and centrifuge or filter to separate the

adsorbent.

Measure the final concentration of the dye in the supernatant using a UV-Vis

spectrophotometer at the dye's maximum absorbance wavelength.

Data Evaluation: The amount of dye adsorbed per unit mass of adsorbent (q_e, in mg/g) can

be calculated using the following equation:

q_e = (C_0 - C_e) * V / m

Where:

C₀ and Cₑ are the initial and equilibrium concentrations of the dye (mg/L), respectively.

V is the volume of the solution (L).

m is the mass of the adsorbent (g).

Experimental Parameters to Investigate:

Effect of pH: Vary the initial pH of the dye solution (e.g., from 2 to 12) to determine the

optimal pH for adsorption.

Effect of Adsorbent Dose: Vary the amount of adsorbent while keeping the dye concentration

and volume constant.

Effect of Initial Dye Concentration: Vary the initial concentration of the dye solution.

Effect of Contact Time: Collect aliquots at different time intervals to determine the equilibrium

time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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